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Compound of Interest

Compound Name: Ibuzatrelvir

Cat. No.: B12373962 Get Quote

Audience: Researchers, scientists, and drug development professionals involved in antiviral

drug discovery.

Introduction: Ibuzatrelvir (PF-07817883) is a second-generation, orally bioavailable inhibitor of

the SARS-CoV-2 main protease (Mpro or 3CLpro).[1][2] The main protease is essential for viral

replication, as it cleaves viral polyproteins into functional units.[3][4] Ibuzatrelvir, like its

predecessor nirmatrelvir, features a nitrile warhead that forms a reversible covalent bond with

the catalytic cysteine (Cys145) in the Mpro active site, thereby blocking its function.[1][5][6] A

key advantage of Ibuzatrelvir is its improved metabolic stability, which may eliminate the need

for co-administration with a pharmacokinetic enhancer like ritonavir.[2][7] The development of

high-throughput screening (HTS) assays is critical for the rapid identification and

characterization of novel Ibuzatrelvir analogs with enhanced potency, selectivity, and

pharmacokinetic properties. This document provides detailed protocols for robust biochemical

and cell-based HTS assays tailored for this purpose.

Mechanism of Action: Mpro Inhibition
The SARS-CoV-2 Mpro is a cysteine protease that plays a critical role in the viral life cycle by

processing viral polyproteins. Inhibition of Mpro blocks the production of mature viral proteins,

thus halting viral replication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ibuzatrelvir - Wikipedia [en.wikipedia.org]

2. newdrugapprovals.org [newdrugapprovals.org]

3. Live cell assay to quantify the activity of SARS-CoV-2 main protease, Mpro - Technology
Commercialization [license.umn.edu]

4. Protease Inhibitor Assay of SARS-CoV-2 - Creative Biolabs [sars-cov-2.creative-
biolabs.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12373962?utm_src=pdf-body-img
https://www.benchchem.com/product/b12373962?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Ibuzatrelvir
https://newdrugapprovals.org/2025/06/09/ibuzatrelvir/
https://license.umn.edu/product/live-cell-assay-to-quantify-the-activity-of-sars-cov-2-main-protease-mpro
https://license.umn.edu/product/live-cell-assay-to-quantify-the-activity-of-sars-cov-2-main-protease-mpro
https://sars-cov-2.creative-biolabs.com/protease-inhibitor-assay-of-sars-cov2.htm
https://sars-cov-2.creative-biolabs.com/protease-inhibitor-assay-of-sars-cov2.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. A Structural Comparison of Oral SARS-CoV-2 Drug Candidate Ibuzatrelvir Complexed
with the Main Protease (Mpro) of SARS-CoV-2 and MERS-CoV - PMC
[pmc.ncbi.nlm.nih.gov]

6. pubs.acs.org [pubs.acs.org]

7. contagionlive.com [contagionlive.com]

To cite this document: BenchChem. [Application Note: High-Throughput Screening Assays
for Ibuzatrelvir Analogs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12373962#high-throughput-screening-assays-for-
ibuzatrelvir-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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